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Compound of Interest

Compound Name: Tungsten boride

Cat. No.: B1583388

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers and scientists working on improving the adhesion of tungsten
boride coatings on steel substrates.

Troubleshooting Guide

Q1: My tungsten boride coating is cracking and delaminating from the steel substrate. What
are the common causes?

Al: Cracking and delamination of tungsten boride coatings on steel are often attributed to
several factors:

o Formation of Brittle Intermetallic Phases: The formation of brittle iron boride phases, such as
FeB, at the interface can lead to high residual stresses and subsequent cracking.[1] The
difference in thermal expansion coefficients between the FeB and Fe2B phases can
generate significant tensile stresses during cooling after the boriding process, causing cracks
to form at the boride boundaries.[1]

e Poor Substrate Preparation: An improperly cleaned or prepared substrate surface can
prevent a strong bond from forming. Contaminants like oils, grease, and oxides act as a
barrier between the coating and the substrate.[2][3][4]

e High Internal Stresses: High internal stresses can develop in the coating due to the
deposition process itself or a mismatch in the thermal expansion coefficients between the
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tungsten boride coating and the steel substrate.

o Carbon Diffusion: Carbon diffusion from the steel substrate into the coating at elevated
temperatures can lead to the formation of brittle tungsten carbides, which can compromise
adhesion.[5]

Q2: I'm observing a brittle, needle-like phase in my coating, which | suspect is the FeB phase.
How can | prevent its formation?

A2: The formation of the undesirable FeB phase can be controlled by:

o Adjusting the Boriding Process: Modifying the chemical composition of the substrate and the
boriding method can influence the phases formed. For some steel grades, certain boriding
processes, like paste-pack boriding, can result in a continuous layer of only the more
desirable Fe2B borides.[1]

« Diffusion Annealing: A post-coating diffusion annealing process can be employed to
transform a dual-phase (FeB + Fe2B) layer into a single-phase Fe2B layer, which has been
shown to improve the adhesion of the coating system.[6]

» Controlling Alloying Elements: The content of alloying elements in the steel, such as
chromium and manganese, can promote the formation of the FeB phase.[1] Conversely, in
steels with low chromium and carbon content, the formation of the FeB phase can be
significantly limited or prevented.[1]

Q3: My coating seems to have poor adhesion despite following the deposition protocol. What
could be wrong with my substrate preparation?

A3: Inadequate substrate preparation is a frequent cause of poor adhesion. A thorough
preparation protocol should include:

o Degreasing: The removal of oils, grease, and other organic contaminants is the first critical
step.[2][4] This can be achieved through methods like solvent cleaning, vapor degreasing, or
agueous detergent systems.[4]

o Surface Roughening/Activation: Creating a suitable surface profile is essential for
mechanical interlocking of the coating.[4][7] This is commonly achieved through grit blasting.
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[4] The choice of grit material is important; for instance, using alumina grit can prevent issues
like corrosion that might arise from residual steel grit.[4]

o Chemical Treatment: For some applications, chemical treatments like acid etching or
phosphating can enhance the adhesiveness of the metal surface.[8]

Frequently Asked Questions (FAQSs)

Q1: What is the role of an interlayer in improving the adhesion of tungsten boride coatings on
steel?

Al: An interlayer is a thin layer of a different material deposited between the steel substrate
and the tungsten boride coating. It serves several crucial functions:

» Acts as a Diffusion Barrier: Interlayers can prevent the diffusion of elements from the steel
substrate, such as carbon, into the coating, which could otherwise form brittle carbides.[5]
For example, a Re/W multilayer has been used to prevent carbon diffusion.[5]

o Reduces Residual Stresses: An interlayer with an intermediate coefficient of thermal
expansion can help to mitigate the stresses that arise from the mismatch between the
coating and the substrate. A Molybdenum (Mo) interlayer has been shown to decrease global
stress in tungsten coatings.[5]

o Enhances Bonding: Some interlayers, like nickel (Ni), can form a strong metallurgical bond
with both the steel substrate and the subsequent coating, thereby improving overall
adhesion.[9]

Q2: What are some suitable interlayer materials for tungsten-based coatings on steel?

A2: Several materials have been investigated as interlayers for tungsten and its alloys on steel
substrates:

» Nickel (Ni): Used as a foil interlayer, nickel can facilitate a successful diffusion bond between
tungsten carbide and stainless steel.[9]

e Molybdenum (Mo): Introducing a Mo interlayer has been shown to reduce the global stress in
tungsten coatings.[5]
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e Rhenium/Tungsten (Re/W): A multilayer of Re/W can act as an effective barrier against
carbon diffusion from the substrate up to high temperatures.[5]

o Copper (Cu): Copper interlayers have been used for brazing tungsten and steel.[10]
Q3: Can post-heat treatment improve the adhesion of boride coatings?

A3: Yes, post-heat treatments can significantly improve the adhesion of boride coatings on
steel. For instance, a diffusion annealing process conducted after boriding can modify the
microstructure of the coating and the substrate, leading to a substantial increase in scratch
resistance.[6][11] This improvement is often associated with the transformation of the boride
layer into a more favorable phase composition, such as a monophasic Fe2B layer.[6]

Q4: What are the key process parameters that influence the properties of a boro-tungstenized
coating?

A4: The key parameters that affect the final properties of a boro-tungstenized coating include:

» Boronizing Temperature and Time: These parameters control the initial formation of the iron
boride layer which serves as a boron source for the subsequent tungstenizing step.[12]

e Tungstenizing Temperature and Time: The temperature and duration of the tungstenizing
treatment directly influence the depth and composition of the final tungsten boride layer.[12]
Longer treatment times generally lead to thicker coatings.[12]

o Powder Mixture Composition: The composition of the powder pack used in the thermo-
reactive deposition (TRD) process, including the amounts of tungsten powder, activator (e.g.,
ammonium chloride), and filler (e.g., alumina), is critical for the formation of the desired
coating phases.[12]

Quantitative Data Summary

Table 1: Process Parameters and Properties of Boro-Tungstenized AISI D2 Steel
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Boronizing Tungstenizing Resulting Coating Average Micro-
Treatment Treatment Thickness (pm) hardness (HV)
1000 °C for 2 h 1100 °C for 1-4 h 7.35-18.45 2094 + 211

Data sourced from a study on boro-tungstenizing treatment on AlSI D2 steel.[12]
Experimental Protocols
Protocol 1: Substrate Preparation for Coating

o Degreasing: Thoroughly clean the steel substrate surface with a suitable solvent (e.qg.,
acetone, ethanol) in an ultrasonic bath to remove any oil, grease, or other organic
contaminants.[13]

e Mechanical Cleaning/Roughening: Use an abrasive method like sandblasting or grinding with
silicon carbide paper to remove any existing oxide layers and to create a roughened surface

profile that promotes mechanical adhesion.[8][13]

o Final Cleaning: After mechanical treatment, sonicate the substrate again in a cleaning
solvent to remove any embedded abrasive particles and dry it thoroughly before placing it in

the coating chamber.[13]
Protocol 2: Boro-Tungstenizing Treatment of AISI D2 Steel
This protocol is based on the thermo-reactive deposition (TRD) method.[12]
e Boronizing Step:
o Pack the prepared AISI D2 steel samples in a powder mixture suitable for boronizing.
o Heat the samples in a furnace to 1000 °C and hold for 2 hours.[12]
o Allow the samples to cool.

e Tungstenizing Step:
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o Prepare a powder mixture consisting of tungsten powder, ammonium chloride (as an
activator), and alumina (as a filler).[12]

o Immerse the pre-boronized steel samples in the powder mixture within an alumina
crucible.

o Seal the crucible and place it in a furnace.

o Heat to 1100 °C and hold for a duration of 1 to 4 hours, depending on the desired coating
thickness.[12]

After the treatment, allow the crucible to cool in the furnace before removing the samples.

o
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Caption: Experimental workflow for boro-tungstenizing treatment.
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Caption: Troubleshooting logic for poor coating adhesion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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